N1-(4-fluorophenyl)-N2-(2-(indolin-1-yl)-2-(thiophen-2-yl)ethyl)oxalamide

• IUPAC Name: N-[2-(2,3-dihydroindol-1-yl)-2-thiophen-2-ylethyl]-N'-(4-fluorophenyl)oxamide
• InChI: InChI=1S/C22H20FN3O2S/c23-16-7-9-17(10-8-16)25-22(28)21(27)24-14-19(20-6-3-13-29-20)26-12-11-15-4-1-2-5-18(15)26/h1-10,13,19H,11-12,14H2,(H,24,27)(H,25,28)
• InChI Key: BIUZNSQXGULVCQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2=CC=CC=C21)C(CNC(=O)C(=O)NC3=CC=C(C=C3)F)C4=CC=CS4
• Molecular Formula: C22H20FN3O2S
• Molecular Weight: 409.5 g/mol

Description

N1-(4-fluorophenyl)-N2-(2-(indolin-1-yl)-2-(thiophen-2-yl)ethyl)oxalamide, also known as FIIN-4, is a small molecule inhibitor that has been developed to target the oncogenic protein kinases. It has shown promising results in preclinical studies and has the potential to become a valuable tool for cancer treatment.

Scientific Research Applications

Modulation of Feeding and Arousal

N1-(4-fluorophenyl)-N2-(2-(indolin-1-yl)-2-(thiophen-2-yl)ethyl)oxalamide and its derivatives have shown potential in modulating feeding and arousal. Compounds similar in structure have been evaluated in binge eating models in rats, revealing their role in compulsive food consumption, potentially through orexin-1 receptor mechanisms (Piccoli et al., 2012).

Synthesis for SARS-CoV-2 Treatment

Research into the synthesis of related compounds, such as N-(2-(1H-Indol-3-yl)ethyl)-2-(2-fluoro-[1,1′-biphenyl]-4-yl)propanamide, has been conducted due to similarities to Brequinar, a compound used in SARS-CoV-2 treatment trials (Manolov et al., 2020).

Melatonin Receptor Research

This compound has been utilized in the study of melatonin receptors. Derivatives have been synthesized and evaluated for binding affinity and intrinsic activity at melatonin receptors, specifically targeting the MT2 receptor, indicating potential for therapeutic applications (Mesangeau et al., 2011).

Study of Sigma Receptors

The compound's structure has been examined for its affinity towards sigma receptors. Research involving similar compounds indicates selective sigma 2 ligand properties with potential implications in anxiolytic activities (Perregaard et al., 1995).

Application in Fluorescence Switching

Studies have shown the potential of similar compounds in fluorescence switching, particularly in the near-infrared (NIR) region, which could have applications in the development of optical sensors and devices (Seo et al., 2014).

Antimicrobial Research

Derivatives of this compound have been synthesized and evaluated for their antimicrobial activities, showing potential against Mycobacterium smegmatis, suggesting a role in the development of new antimicrobial agents (Yolal et al., 2012).